3,5-Dibromostyrene
Cat. No. B121113
Key on ui cas rn:
120359-56-0
M. Wt: 261.94 g/mol
InChI Key: OITDEAXLQUVPQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][c:4]([Br:10])[cH:5][c:6]([CH:8]=[CH2:9])[cH:7]1.[CH2:11]1[O:12][CH2:13][CH2:14][CH2:15]1>>[Br:1][c:2]1[cH:3][c:4]([Br:10])[cH:5][c:6]([CH2:8][CH3:9])[cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=Cc1cc(Br)cc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCc1cc(Br)cc(Br)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
